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Compound of Interest

Compound Name: Loratadine Epoxide

CAS No.: 1189694-51-6

Cat. No.: B563892

Get Quote

Executive Summary & Chemical Profile[1]
Loratadine Epoxide is not merely "chemical waste"; it is a reactive impurity often flagged in

pharmaceutical development as a potential genotoxic impurity (GTI) due to its alkylating

epoxide moiety.[1] Unlike the parent compound (Loratadine), which is stable, the epoxide ring

introduces significant ring strain, making it susceptible to nucleophilic attack—potentially

reacting with biological macromolecules (DNA/proteins).[1]

Critical Directive: Under no circumstances should Loratadine Epoxide be disposed of via

sanitary sewer systems. The only acceptable disposal method is High-Temperature Incineration

via a licensed hazardous waste contractor.[1]
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Property Detail

Chemical Name Loratadine Epoxide (Impurity)

CAS Number
1189694-51-6 (Verify specific isomer/salt with

CoA)

Molecular Formula C₂₂H₂₃ClN₂O₃

Molecular Weight ~398.9 g/mol

Functional Hazard
Epoxide Ring (Oxirane): High reactivity;

potential alkylating agent.[1][2]

Regulatory Status

Treated as Non-Creditable Hazardous Waste

(EPA Subpart P aligned) in healthcare;

Hazardous Chemical Waste in R&D.[1]

The "Why": Mechanism of Hazard & Environmental
Risk
To ensure compliance, researchers must understand the causality behind these strict protocols.

Ring Strain & Reactivity: The three-membered epoxide ring possesses high angle strain

(~60° bond angles vs. preferred 109.5°).[1] This makes the molecule an electrophile seeking

electrons.

Genotoxicity Potential: In biological systems, epoxides can act as alkylating agents.[1] They

can attack the nucleophilic centers of DNA bases (e.g., N7 of guanine), potentially causing

mutations. This classifies the waste as a High Hazard/Genotoxic stream in many safety

audits.

Aquatic Toxicity: Pharmaceutical epoxides are often persistent in aquatic environments.[1]

Standard wastewater treatment plants (WWTP) are not designed to degrade these specific

complex heterocycles, leading to bioaccumulation risks.[1]
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This workflow applies to laboratory-scale quantities (mg to g range) typical in analytical testing

or synthesis.

Waste Segregation Strategy
Do Not Mix: Never mix Loratadine Epoxide waste with general organic solvents (like

Acetone/Methanol washings) unless the entire container is designated for high-hazard

incineration.[1]

Container Selection: Use Amber Glass vials with Teflon-lined caps.[1] Avoid standard LDPE

plastics, as residual solvents or the epoxide itself may interact with the polymer matrix over

time.

Labeling Requirements
Every waste container must carry a hazardous waste label including:

Full Chemical Name: "Loratadine Epoxide Solution/Solid"

Hazard Checkbox: [x] Toxic [x] Irritant[1]

Specific Warning: "Contains Reactive Epoxide – DO NOT OPEN"
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Figure 1: Decision logic for segregating and packaging Loratadine Epoxide waste streams to

ensure compliance with RCRA and safety standards.
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In the event of a spill (solid powder or solution), immediate containment is required to prevent

aerosolization (inhalation risk) or surface contamination.[1]

Spill Response Protocol[1]
Evacuate & PPE: Clear the immediate area. Don Nitrile gloves (double gloved), safety

goggles, and a lab coat.[1] If powder is spilled outside a fume hood, an N95 or P100

respirator is recommended.[1]

Containment:

Solids: Cover with wet paper towels (dampened with water) to prevent dust generation.[1]

Liquids: Surround with absorbent pads or vermiculite.[1]

Cleanup:

Scoop material into a wide-mouth hazardous waste jar.[1]

Clean the surface with a 10% Sodium Thiosulfate solution (if available) or a soap/water

solution to assist in physical removal.

Do not use Bleach: Avoid strong oxidizers which may react unpredictably with the complex

amine/epoxide structure.

Disposal of Debris: All cleanup materials (gloves, towels, scoops) must be disposed of in the

same hazardous waste stream as the chemical itself.

Spill Response Workflow
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Figure 2: Sequential workflow for managing accidental release of Loratadine Epoxide in a

laboratory setting.
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Regulatory Compliance & Classification
US EPA (RCRA) Context
While Loratadine Epoxide does not have a specific "P" or "U" list code, it falls under the

"Characteristic" hazardous waste definition if it exhibits toxicity, or more commonly, it is

regulated under the "Mixture Rule" if dissolved in flammable solvents (D001).[1]

Best Practice: Manage as RCRA Hazardous Waste.[1]

Healthcare Facilities: If generated in a clinical setting, this substance falls under 40 CFR Part

266 Subpart P (Management Standards for Hazardous Waste Pharmaceuticals).[3] It is

considered "Non-Creditable" and must be incinerated [1].

Global Harmonized System (GHS)[1]
H341: Suspected of causing genetic defects (Typical for epoxide intermediates).

H411: Toxic to aquatic life with long-lasting effects.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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